Cas no 307496-20-4 (Pentacyclo[9.5.1.13,9.15,15.17,13]octasiloxane,1,3,5,7,9,11,13-heptacyclopentyl-15-[(dimethylsilyl)oxy]-)

• Product Name: Pentacyclo[9.5.1.13,9.15,15.17,13]octasiloxane,1,3,5,7,9,11,13-heptacyclopentyl-15-[(dimethylsilyl)oxy]-
• CAS No: 307496-20-4
• MF: C₃₇H₇₀O₁₃Si₉
• MW: 975.713420391083
• CID: 300367
• Update Time: 2022-07-27

Pentacyclo[9.5.1.13,9.15,15.17,13]octasiloxane,1,3,5,7,9,11,13-heptacyclopentyl-15-[(dimethylsilyl)oxy]- Chemical and Physical Properties

Names and Identifiers

• Pentacyclo[9.5.1.13,9.15,15.17,13]octasiloxane,1,3,5,7,9,11,13-heptacyclopentyl-15-[(dimethylsilyl)oxy]-
• PSS-(HYDRIDODIMETHYLSILYLOXY)-HEPTACYCL&
• Hydridodimethylsilyloxy-POSS(R), 1-(Hydridodimethylsilyloxy)-3,5,7,9,11,13,15-heptacyclopentylpentacyclo[9.5.1.13,9.15,15.17,13]octasiloxane
• PSS-(Hydridodimethylsilyloxy)-Heptacyclopentyl substituted
• 1-(Hydridodimethylsilyloxy)-3,5,7,9,11,13,15-heptacyclopentylpentacyclo[9.5.1.13,9.15,15.17,13]octasiloxane
• Hydridodimethylsilyloxy-POSS
• Pentacyclo[9.5.1.13,9.15,15.17,13]octasiloxane, 1,3,5,7,9,11,13-heptacyclopentyl-15-[(dimethylsilyl)oxy]-
• Hydridodimethylsilyloxy

• Inchi： 1S/C37H70O13Si9/c1-51(2)38-59-48-56(35-25-11-12-26-35)42-53(32-19-5-6-20-32)39-52(31-17-3-4-18-31)40-54(44-56,33-21-7-8-22-33)46-58(50-59,37-29-15-16-30-37)47-55(41-52,34-23-9-10-24-34)45-57(43-53,49-59)36-27-13-14-28-36/h31-37,51H,3-30H2,1-2H3
• InChI Key： NKGDJBPGEZJYEX-UHFFFAOYSA-N
• SMILES： O([Si]12O[Si]3(C4CCCC4)O[Si]4(C5CCCC5)O[Si]5(C6CCCC6)O[Si](C6CCCC6)(O3)O[Si](C3CCCC3)(O[Si](C3CCCC3)(O5)O[Si](C3CCCC3)(O4)O1)O2)[SiH](C)C

Computed Properties

• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 342
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing

Experimental Properties

• Color/Form: Not determined
• Melting Point: >350 °C(lit.)
• Solubility: Not determined

Pentacyclo[9.5.1.13,9.15,15.17,13]octasiloxane,1,3,5,7,9,11,13-heptacyclopentyl-15-[(dimethylsilyl)oxy]- Security Information

• WGK Germany：3